2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester
Description
2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester is an intermediate in the synthesis of Tiazofurin, a potential therapeutic agent in the treatment of cancer . It belongs to the category of Carbohydrates, Nucleosides & Nucleotides .
Synthesis Analysis
The compound is synthesized through various chemical reactions. For instance, it can be produced by treating compound 3 with ethyl bromopyruvate to provide ethyl 2-(2,3,5-tri-O-benzoyl-D-ribofuranosyl)selenazole-4-carboxylates, which after ammonolysis are converted to 2-beta-D-ribofuranosylselenazole-4-carboxamide .Molecular Structure Analysis
The molecular formula of the compound is C11H15NO6S, and it has a molecular weight of 289.3 . The IUPAC name is ethyl 2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-thiazole-4-carboxylate .Chemical Reactions Analysis
The compound is involved in various chemical reactions during its synthesis. For example, it is produced by treating compound 3 with ethyl bromopyruvate .Physical And Chemical Properties Analysis
The compound appears as a yellow solid . It is soluble in acetone and methanol . The InChI Key is KQTOKYAUJBRPST-FNCVBFRFSA-N .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester can be achieved through a multi-step process involving the protection of the ribofuranosyl moiety, thiazole ring formation, and esterification.", "Starting Materials": [ "D-Ribose", "Ethyl bromoacetate", "Thiourea", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Chloroacetic acid", "Sodium nitrite", "Sulfuric acid", "Sodium azide" ], "Reaction": [ "Protection of ribose hydroxyl groups with acetyl chloride to form ribose pentaacetate", "Reaction of ribose pentaacetate with thiourea and sodium hydroxide to form 2-thiouracil riboside", "Nitrosation of 2-thiouracil riboside with sodium nitrite and hydrochloric acid to form 2-nitrosothiouracil riboside", "Cyclization of 2-nitrosothiouracil riboside with sulfuric acid to form 2-thioxo-4-thiazolidinecarboxylic acid riboside", "Hydrolysis of the ribose moiety of 2-thioxo-4-thiazolidinecarboxylic acid riboside with sodium hydroxide to form 2-thioxo-4-thiazolidinecarboxylic acid", "Esterification of 2-thioxo-4-thiazolidinecarboxylic acid with ethyl bromoacetate and sodium bicarbonate to form 2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester" ] } | |
CAS RN |
95936-53-1 |
Product Name |
2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester |
Molecular Formula |
C11H15NO6S |
Molecular Weight |
289.302 |
IUPAC Name |
ethyl 2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-thiazole-4-carboxylate |
InChI |
InChI=1S/C11H15NO6S/c1-2-17-11(16)5-4-19-10(12-5)9-8(15)7(14)6(3-13)18-9/h4,6-9,13-15H,2-3H2,1H3/t6-,7-,8-,9-/m1/s1 |
InChI Key |
KQTOKYAUJBRPST-FNCVBFRFSA-N |
SMILES |
CCOC(=O)C1=CSC(=N1)C2C(C(C(O2)CO)O)O |
synonyms |
Ethyl 2-β-D-Ribofuranosylthiazole-4-carboxylate |
Origin of Product |
United States |
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![(1R,5S,6S)-Tert-butyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate](/img/structure/B569065.png)
